Cas no 20547-99-3 (2,2,6-Trimethyl-1,4-cyclohexanedione)
20547-99-3 structure
Product Name:2,2,6-Trimethyl-1,4-cyclohexanedione
CAS No:20547-99-3
Molecular Formula:C9H14O2
Molecular Weight:154.20626
MDL:MFCD14708262
CID:254851
PubChem ID:30181
2,2,6-Trimethyl-1,4-cyclohexanedione Properties
Names and Identifiers
-
- 2,2,6-Trimethylcyclohexane-1,4-dione
- 2,2,6-TRIMETHYL-1,4-CYCLOHEXANEDIONE
- 3,5,5-Trimethylcyclohexane-1,4-dione
- DIHYDROOXOISOPHORONE
- 1,4-cyclohexanedione-2,6,6-trimethyl
- 2,6,6-Trimethyl-1,4-cyclohexa-dione
- 2,6,6-Trimethyl-1,4-cyclohexanedione
- 3,5,5-Trimethyl-1,4-cyclohexadione
- 3,5,5-Trimethyl-1,4-cyclohexanedione
- Cyclohexan-1,4-dione, 2,2,6-trimethyl
- Dihydrooxophorone
- DTXSID70942726
- AKOS015842161
- 2, 2, 6-trimethylcyclohexane-1, 4-dione
- CS-0498236
- SCHEMBL1720186
- 20547-99-3
- NS00010665
- xi-2,2,6-Trimethyl-1,4-cyclohexanedione
- 2,2,6-trimethyl-cyclohexane-1,4-dione
- AS-63676
- FT-0675998
- 1,4-Cyclohexanedione, 2,2,6-trimethyl-
- MFCD14708262
- CHEBI:180432
- F11628
- 1125-20-8
- 2,6,6-Trimethyl 1,4-cyclohexanedione
- (-)-(6R)-2,2,6-trimethyl-1,4-cyclohexandione
- (6R)-2,2,6-trimethyl-1,4-cyclohexanedione
- 2,2,6-Trimethyl-1,4-cyclohexanedione; (ζ)-form
- (R)-2,2,6-trimethyl-1,4-cyclohexanedione
- DB-302047
-
- MDL： MFCD14708262
- InChIKey： HVHHZSFNAYSPSA-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H14O2/c1-6-4-7(10)5-9(2,3)8(6)11/h6H,4-5H2,1-3H3
- SMILES： CC1CC(=O)CC(C)(C)C1=O
Computed Properties
- Exact Mass: 154.09938g/mol
- Surface Charge: 0
- XLogP3: 0.9
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 154.09938g/mol
- Monoisotopic Mass: 154.09938g/mol
- Topological Polar Surface Area: 34.1Ų
- Heavy Atom Count: 11
- Complexity: 204
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: 6
- Surface Charge: 0
Experimental Properties
- PSA: 34.14
- Refractive Index: 1.444
- Boiling Point: 236℃
- Melting Point: 63-65℃
- Flash Point: 86℃
- Density: 0.976
2,2,6-Trimethyl-1,4-cyclohexanedione Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P002AKN-5g |
1,4-Cyclohexanedione, 2,2,6-trimethyl- |
20547-99-3 | 5g |
$626.00 | |||
| A2B Chem LLC | AB06215-5g |
2,2,6-Trimethyl-1,4-cyclohexanedione |
20547-99-3 | 5g |
$545.00 | 2024-04-20 | ||
| Aaron | AR002ASZ-100mg |
1,4-Cyclohexanedione, 2,2,6-trimethyl- |
20547-99-3 | 95% | 100mg |
$54.00 | 2025-02-10 | |
| Chemenu | CM128081-1g |
2,2,6-trimethylcyclohexane-1,4-dione |
20547-99-3 | 95% | 1g |
$351 | 2021-08-05 | |
| eNovation Chemicals LLC | D768603-250mg |
1,4-Cyclohexanedione, 2,2,6-trimethyl- |
20547-99-3 | 95% | 250mg |
$190 | 2022-09-08 | |
| TRC | T898798-50mg |
2,2,6-Trimethyl-1,4-cyclohexanedione |
20547-99-3 | 50mg |
$ 57.00 | 2023-09-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T941193-100mg |
2,2,6-Trimethylcyclohexane-1,4-dione |
20547-99-3 | 95% | 100mg |
￥234.00 |
2,2,6-Trimethyl-1,4-cyclohexanedione Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:20547-99-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
2,2,6-Trimethyl-1,4-cyclohexanedione Related Literature
-
Thottumugathu Ancil Mary,Krishnamurthy Shanthi,Karuppaiya Vimala,Kannan Soundarapandian RSC Adv. 2016 6 22936
Recommended suppliers
Amadis Chemical Company Limited
(CAS:20547-99-3)2,2,6-Trimethylcyclohexane-1,4-dione
Purity:99%
Quantity:5g
Price($):643.0